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Compound of Interest

Compound Name: Antirhine

Cat. No.: B101062

L  Get Quote

For researchers, scientists, and drug development professionals working with Antirhine, a 3-

carboline alkaloid with analgesic properties, ensuring safe handling and disposal is paramount.

[1][2] This guide provides essential, immediate safety and logistical information, from personal

protective equipment (PPE) to operational and disposal plans, to foster a secure laboratory

environment.

Chemical and Physical Properties of Antirhine

Antirhine, also known as Anthirine, is an alkaloid found in plant species such as Antirhea

putaminosa.[2][3][4] It is commercially available as a cream-colored solid and is soluble in

methanol and DMSO.

Property Value

CAS Number 16049-28-8
Molecular Formula C19H24N20
Molecular Weight 296.41 g/mol
Purity >95% by HPLC

Long-Term Storage

-20°C
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Personal Protective Equipment (PPE) for Handling
Antirhine

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table outlines the recommended PPE for handling Antirhine, based on standard
laboratory safety protocols for similar chemical compounds.

Personal Protective .
Body Part . Specifications and Use
Equipment

Nitrile or neoprene gloves are

recommended. Always inspect
Hands Chemical-resistant gloves gloves for tears or punctures

before use. Change gloves

immediately if contaminated.

E Safety glasses with side Goggles are required when
es
Y shields or goggles there is a splash hazard.
A fully buttoned lab coat made
of a suitable material should
Body Laboratory coat

be worn to protect skin and

clothing.

For procedures that may

) ) generate dust or aerosols, a
) Use in a well-ventilated area or ]
Respiratory ) properly fitted NIOSH-
chemical fume hood )
approved respirator may be

necessary.

Operational Plan for Safe Handling

Adherence to a strict operational plan minimizes the risk of exposure and contamination.
1. Engineering Controls:

» Ventilation: Always handle Antirhine in a well-ventilated area. For procedures with a higher
risk of generating airborne particles, a chemical fume hood is mandatory.
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o Designated Area: Establish a designated area for handling Antirhine to prevent the spread
of contamination.

2. Procedural Steps:

e Pre-Handling: Before working with Antirhine, ensure all necessary PPE is readily available
and in good condition. Review the experimental protocol and have all required equipment
and reagents prepared.

e During Handling:

o

Avoid direct contact with the skin, eyes, and clothing.

[¢]

Do not eat, drink, or smoke in the designated handling area.

[¢]

Use appropriate tools (spatulas, forceps) to handle the solid compound.

[e]

If creating solutions, add the solid to the solvent slowly to avoid splashing.
e Post-Handling:

o Thoroughly clean the work area with an appropriate solvent (e.g., 70% ethanol) after each
use.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan for Antirhine Waste

Proper disposal of Antirhine and contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:

¢ Solid Waste: Unused or expired Antirhine powder should be collected in a clearly labeled
hazardous waste container.

¢ Liquid Waste: Solutions containing Antirhine should be collected in a separate, labeled
hazardous waste container. Do not mix with other incompatible waste streams.
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o Contaminated Materials: All disposable items that have come into contact with Antirhine,
such as gloves, pipette tips, and paper towels, must be disposed of as hazardous waste.

2. Disposal Procedure:

o All hazardous waste must be disposed of in accordance with local, state, and federal
regulations.

» Waste containers should be kept closed except when adding waste.
» Arrange for pickup by a licensed hazardous waste disposal company.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for preparing a solution of
Antirhine for an in-vitro assay.

Click to download full resolution via product page

Caption: Experimental workflow for Antirhine solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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